2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol

• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 2-[2-(1-cyclopropylethylamino)ethoxy]ethanol
• InChI: InChI=1S/C9H19NO2/c1-8(9-2-3-9)10-4-6-12-7-5-11/h8-11H,2-7H2,1H3
• InChI Key: VUFSAPVHKKNGEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NCCOCCO

Description

2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol is a substituted ethanol derivative featuring a cyclopropylethylamine group linked via an ethoxy spacer. Its structure combines a polar ethanol moiety with a rigid cyclopropane ring, which may enhance steric stability and influence solubility or reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol typically involves the reaction of 1-cyclopropylethylamine with ethylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a Lewis acid, to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the pure compound .

Industrial Production Methods

On an industrial scale, the production of 2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol involves the continuous flow process where the reactants are fed into a reactor under optimized conditions. The use of high-pressure reactors and efficient catalysts ensures high yield and purity of the product. The final product is then subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions where the ethoxy group is replaced by other nucleophiles such as halides or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3), and hydrogen peroxide (H2O2) are commonly used oxidizing agents.

Reduction: Lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typical reducing agents.

Substitution: Halides (e.g., HCl, HBr), thiols (e.g., R-SH), and other nucleophiles are used in substitution reactions.

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Amines

Substitution: Halogenated compounds, thioethers

Scientific Research Applications

2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is utilized in the study of enzyme interactions and protein-ligand binding.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: The compound is employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol involves its interaction with specific molecular targets such as enzymes and receptors. The cyclopropyl group enhances the compound’s binding affinity to these targets, leading to modulation of their activity. The ethoxyethanol chain facilitates the compound’s solubility and transport within biological systems .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol, three structurally related compounds are analyzed:

Comparison Table

Compound Name	Substituent/R-Group	Molecular Weight (g/mol)	Key Properties/Applications	Availability/Notes
2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol	Cyclopropylethylamine	~205.3 (estimated)	Potential bioactivity; discontinued	Discontinued (CymitQuimica)
2-(2-((3,4-Bis(benzyloxy)benzyl)amino)ethoxy)ethan-1-ol (YTK-A76)	3,4-Bis(benzyloxy)benzyl	~481.6	Moderate yield (39.1%); synthetic intermediate	Laboratory-scale synthesis
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	4-(1,1,3,3-Tetramethylbutyl)phenoxy	~310.5	High purity (100%); industrial surfactant	Commercially available (CAS 9036-19-5)

Structural and Functional Analysis

In contrast, YTK-A76’s bis-benzyloxy substituent enhances hydrophobicity, favoring membrane permeability in drug candidates . The tetramethylbutylphenoxy group in the third compound provides bulkiness and surfactant properties, suitable for industrial applications .

Synthetic Accessibility :

• YTK-A76 was synthesized via reductive amination with sodium triacetoxyborohydride, achieving a moderate yield (39.1%) . The target compound’s discontinuation may stem from challenges in scaling up synthesis or isolating the cyclopropane-containing intermediate .

Commercial Viability: The tetramethylbutylphenoxy derivative is available at 100% concentration, indicating robust manufacturing processes .

Research Findings

• Bioactivity Potential: Aminoethoxyethanol derivatives like YTK-A76 are often explored for antiviral or anticancer activity due to their ability to modulate cellular pathways . The cyclopropylethyl variant may exhibit unique binding affinities but lacks published data.
• Industrial Use: The tetramethylbutylphenoxy compound’s high purity aligns with its role in emulsifiers or detergents, leveraging its nonpolar tail for micelle formation .

Biological Activity

2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol, also known as C9H19NO2, is an organic compound with a molecular weight of 173.25 g/mol. This compound has garnered attention in various fields, including medicinal chemistry and biological research, due to its unique structural properties and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies.

The compound features a cyclopropylethyl group, which enhances its binding affinity to biological targets. The presence of the ethoxyethanol chain increases its solubility in biological systems, facilitating transport and interaction with cellular components.

Property	Value
Molecular Formula	C9H19NO2
Molecular Weight	173.25 g/mol
IUPAC Name	2-[2-(1-cyclopropylethylamino)ethoxy]ethanol
InChI Key	VUFSAPVHKKNGEG-UHFFFAOYSA-N

The biological activity of 2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol primarily involves its interaction with specific enzymes and receptors. The cyclopropyl moiety is known to influence the steric and electronic properties of the molecule, enhancing its affinity for certain biological targets. This interaction can modulate enzyme activity and influence signaling pathways within cells.

Biological Activities

Research indicates that 2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol exhibits several key biological activities:

• Enzyme Inhibition : The compound has shown promise in inhibiting specific enzymes involved in metabolic pathways, which can be beneficial in treating various diseases.
• Antimicrobial Properties : Preliminary studies suggest that this compound may possess antimicrobial activity, making it a candidate for further investigation in the development of new antimicrobial agents.
• Pharmacological Applications : Its structure allows for potential use as an intermediate in the synthesis of pharmaceutical compounds with therapeutic effects.

Case Studies

Several studies have explored the biological activity of related compounds, providing insights into the potential applications of 2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol.

• Antimicrobial Activity : Research on structurally similar compounds has demonstrated significant antifungal and antibacterial activities. For instance, derivatives of related amines have shown effectiveness against various pathogens, suggesting that 2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol may exhibit similar properties .
• Enzyme Interaction Studies : Studies involving enzyme kinetics have revealed that compounds with similar structures can effectively inhibit enzymes like cytochrome P450, which plays a crucial role in drug metabolism . This suggests that 2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol may also interact with metabolic enzymes.
• Pharmacological Research : A recent investigation into the pharmacological profiles of cyclopropyl-containing compounds highlighted their potential as therapeutic agents due to their ability to modulate receptor activity effectively .

Comparative Analysis

To better understand the unique properties of 2-{2-[(1-Cyclopropylethyl)amino]ethoxy}ethan-1-ol, a comparison with similar compounds is useful:

Compound	Structure Type	Notable Activity
2-{2-[(Dimethylamino)ethoxy]ethanol}	Dimethylamino derivative	Antimicrobial and surfactant
2-{2-[(Ethylamino)ethoxy]ethanol}	Ethylamino derivative	Moderate enzyme inhibition
2-{2-[(Diethylamino)ethoxy]ethanol}	Diethylamino derivative	Antifungal properties